Cas no 62102-28-7 (1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione)

1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione structure
62102-28-7 structure
Product Name:1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione
CAS No:62102-28-7
MF:C10H14N2O4
MW:226.229162693024
CID:956152
PubChem ID:317395
Update Time:2025-04-19

1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4(1H,3H)-dione
    • 1-[3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
    • (+/-)-carbocyclic 2'-deoxyuridine
    • (+/-)-carbocyclic-2'deoxyuridine
    • 1-(3-hydroxy-4-(hydroxymethyl)cyclopentyl)uracil
    • AC1L7VWE
    • C-2'-deoxyuridine
    • CHEMBL42736
    • CTK2F6857
    • NSC249001
    • NSC-249001
    • SCHEMBL10811840
    • DS-008553
    • DTXSID80312037
    • 62102-28-7
    • Inchi: 1S/C10H14N2O4/c13-5-6-3-7(4-8(6)14)12-2-1-9(15)11-10(12)16/h1-2,6-8,13-14H,3-5H2,(H,11,15,16)
    • InChI Key: JIFXFEDXEKJYAE-UHFFFAOYSA-N
    • SMILES: OC1CC(CC1CO)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 226.09542
  • Monoisotopic Mass: 226.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.87
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